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Compound of Interest

Compound Name: 2'-Deoxyguanosine monohydrate

Cat. No.: B6592467 Get Quote

Essential Safety and Handling Guide for 2'-
Deoxyguanosine Monohydrate
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling 2'-Deoxyguanosine monohydrate. Adherence to

these procedures is vital for ensuring personal safety and maintaining a secure laboratory

environment.

Hazard Identification and Personal Protective Equipment
(PPE)
2'-Deoxyguanosine monohydrate is classified as a hazardous substance. It is harmful if

swallowed and may cause skin, eye, and respiratory irritation[1][2][3]. One safety data sheet

also indicates it may be harmful if it comes into contact with the skin or is inhaled[2]. The

toxicological properties of this substance have not been fully investigated[4]. Therefore, strict

adherence to PPE protocols is mandatory.
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Hazard OSHA GHS Classification
Recommended Personal

Protective Equipment (PPE)

Oral Toxicity Acute Toxicity 4, Oral[1][5]
Standard laboratory PPE to

prevent ingestion.

Skin Irritation/Toxicity
Skin Corrosion/Irritation

Category 2[2]

Impermeable and resistant

gloves (e.g., nitrile), lab coat or

protective clothing.

Eye Irritation
Serious Eye Damage/Eye

Irritation Category 2[2]

Safety glasses with side

shields or chemical safety

goggles. A face shield may be

required for splash hazards.

Respiratory Irritation

Specific Target Organ Toxicity -

Single Exposure (Respiratory

Tract Irritation) Category 3[2]

Use in a well-ventilated area. If

dust is generated, a NIOSH-

approved respirator is

necessary.

Operational Plan: Step-by-Step Handling Procedures
1. Preparation and Engineering Controls:

Work in a well-ventilated area, preferably within a chemical fume hood, to minimize

inhalation exposure[2][4].

Ensure that a safety shower and eyewash station are readily accessible.

Before handling, inspect all PPE for integrity.

2. Handling the Compound:

Wear all required PPE as detailed in the table above.

Avoid direct contact with the skin, eyes, and clothing[4].

Minimize the generation of dust when handling the solid form[2][4]. Use dry clean-up

procedures if any dust is generated[2].
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Do not eat, drink, or smoke in the area where the chemical is handled[1][2][5].

Wash hands thoroughly with soap and water after handling, before breaks, and at the end of

the workday[1][2][4].

3. Storage:

Store 2'-Deoxyguanosine monohydrate in its original, tightly sealed container[2][4].

Keep the container in a cool, dry, and well-ventilated location[2][4].

Store away from incompatible materials, such as strong oxidizing agents[6].

Disposal Plan
1. Waste Collection:

Collect all waste material, including any contaminated disposables (e.g., gloves, wipes), in a

clearly labeled, sealed container suitable for chemical waste.

2. Disposal Procedure:

Dispose of the waste in accordance with all applicable local, regional, national, and

international regulations[1][5].

It is recommended to consult with your institution's environmental health and safety (EHS)

department for specific disposal guidelines.

One disposal method suggested is to bury the residue in an authorized landfill[2]. Do not

dispose of it down the drain or into the environment[1].

Emergency Procedures
If Swallowed: Rinse the mouth with water. Call a poison center or doctor for medical

advice[1][5].

In Case of Skin Contact: Immediately wash the affected area with plenty of soap and water.

Remove contaminated clothing[3]. If skin irritation persists, seek medical attention[5].
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In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact

lenses if present and easy to do. Continue rinsing[2]. Seek medical attention.

If Inhaled: Move the person to fresh air and keep them comfortable for breathing[3]. If you

feel unwell, seek medical attention.

In Case of a Spill: Evacuate the area. Avoid breathing dust. Wear appropriate PPE and use

dry clean-up methods to collect the spilled material. Place the collected material in a sealed

container for disposal[2].

Workflow for Safe Handling of 2'-Deoxyguanosine
Monohydrate
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Caption: Workflow for the safe handling of 2'-Deoxyguanosine monohydrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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